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Compound of Interest

Compound Name: 2-Ethylnaphthalene-d5

Cat. No.: B566710

An In-depth Technical Guide to 2-Ethylnaphthalene-d5

This technical guide provides a detailed overview of the core physicochemical properties of 2-
Ethylnaphthalene-d5, a deuterated form of 2-ethylnaphthalene. This document is intended for
researchers, scientists, and professionals in drug development and analytical chemistry who
utilize stable isotope-labeled compounds as internal standards or tracers in quantitative
studies.

Core Physicochemical Properties

2-Ethylnaphthalene-d5 is a synthetic isotopologue of 2-ethylnaphthalene where five hydrogen
atoms on the ethyl group have been replaced with deuterium. This isotopic substitution is
crucial for its application in mass spectrometry-based analytical methods, as it provides a
distinct mass shift from its unlabeled counterpart while maintaining similar chemical and
physical behaviors.

Data Summary

The fundamental molecular and physical characteristics of 2-Ethylnaphthalene-d5 are
summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C12H7D5

Molecular Weight 161.25 g/mol [1]

Exact Mass 161.125 Da[1]

CAS Number 1219805-14-7[1]

Chemical Name 2-(1,1,2,2,2-pentadeuterioethyl)naphthalene[1]

Experimental Context and Applications

Deuterated compounds like 2-Ethylnaphthalene-d5 are primarily used as internal standards in
guantitative analysis, particularly in chromatography and mass spectrometry. The substitution
with deuterium can sometimes influence the pharmacokinetic and metabolic properties of a
compound[1]. Therefore, understanding these potential effects is a consideration during drug

development[1].

Experimental Workflow: Isotope Dilution Mass
Spectrometry

The primary application for 2-Ethylnaphthalene-d5 is in isotope dilution mass spectrometry
(IDMS), a highly accurate method for quantifying analytes. A typical workflow is outlined below.
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General Workflow for Isotope Dilution Mass Spectrometry
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Caption: A generalized workflow for quantitative analysis using an isotopically labeled internal
standard.

Logical Relationship: Analyte and Internal Standard

The core principle of using an isotopically labeled internal standard is the chemical similarity
between the analyte (unlabeled compound) and the standard (labeled compound). This
ensures that they behave almost identically during sample preparation and analysis, correcting
for variations in extraction efficiency and instrument response.
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Caption: The relationship between the analyte and its deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Ethylnaphthalene-d5 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566710#2-ethylnaphthalene-d5-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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